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Compound of Interest

Compound Name: Boc-N-Me-Tyr(Bzl)-OH

Cat. No.: B558131

This guide provides a detailed overview of the core physicochemical properties of Na-Boc-Na-
methyl-O-benzyl-L-tyrosine, commonly abbreviated as Boc-N-Me-Tyr(Bzl)-OH. This compound
is a crucial building block in peptide synthesis, particularly for introducing N-methylated and O-
benzylated tyrosine residues into peptide sequences. Such modifications are of significant
interest to researchers and drug development professionals for their potential to enhance
peptide stability, bioactivity, and pharmacokinetic profiles.

Quantitative Physicochemical Data

The fundamental molecular characteristics of Boc-N-Me-Tyr(Bzl)-OH are summarized in the
table below. This data is essential for accurate experimental design, including stoichiometric
calculations for synthesis and analytical characterization.

Parameter Value Reference
Molecular Formula C22H27NO5 [1112][3]
Molecular Weight 385.45 g/mol [1][3]
Na-Boc-O-benzyl-Na-methyl-L-
Synonym ]
tyrosine
CAS Number 64263-81-6

Experimental Protocols
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The determination of the molecular weight and formula of Boc-N-Me-Tyr(Bzl)-OH is typically
achieved through standard analytical techniques in organic chemistry.

1. Mass Spectrometry for Molecular Weight Determination:
e Objective: To determine the accurate mass of the molecule.

o Methodology: High-resolution mass spectrometry (HRMS), often using techniques like
Electrospray lonization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI), is
employed.

o

A sample of Boc-N-Me-Tyr(Bzl)-OH is dissolved in a suitable solvent (e.g., acetonitrile or
methanol).

o

The solution is introduced into the mass spectrometer.

[¢]

The instrument ionizes the molecules and separates them based on their mass-to-charge
ratio (m/z).

[¢]

The resulting spectrum will show a prominent peak corresponding to the molecular ion
[M+H]+ or other adducts, from which the exact molecular weight can be calculated.

2. Elemental Analysis for Molecular Formula Determination:

o Objective: To determine the empirical and molecular formula by quantifying the percentage
composition of each element.

o Methodology:
o A precisely weighed sample of the compound is combusted in a controlled environment.
o The combustion products (CO2, H20, N2) are collected and measured.

o The percentage of Carbon, Hydrogen, and Nitrogen in the original sample is calculated
from the masses of the combustion products.

o The percentage of Oxygen is typically determined by difference.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b558131?utm_src=pdf-body
https://www.benchchem.com/product/b558131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o These percentages are used to derive the empirical formula. Combined with the molecular
weight from mass spectrometry, the molecular formula is confirmed.

Visualization of Molecular Structure

The following diagram illustrates the key functional groups that constitute the Boc-N-Me-
Tyr(Bzl)-OH molecule.
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Figure 1: Functional components of Boc-N-Me-Tyr(Bzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of Boc-N-Me-Tyr(Bzl)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558131#boc-n-me-tyr-bzl-oh-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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